Cas no 159934-00-6 (27-Norstigmasta-5,22,25-trien-3-ol,25-ethyl-, (3b,22E)-)

• Product Name: 27-Norstigmasta-5,22,25-trien-3-ol,25-ethyl-, (3b,22E)-
• CAS No: 159934-00-6
• MF: C₃₀H₄₈O
• MW: 424.701529502869
• CID: 193633
• PubChem ID: 6443520
• Update Time: 2025-04-19

27-Norstigmasta-5,22,25-trien-3-ol,25-ethyl-, (3b,22E)- Chemical and Physical Properties

Names and Identifiers

• 27-Norstigmasta-5,22,25-trien-3-ol,25-ethyl-, (3b,22E)-
• (3S,8S,9S,10R,13R,14S,17R)-17-[(E,2R,5R)-5-ethyl-6-methylideneoct-3-en-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• (3S,8S,9S,10R,13R,14S,17R)-17-[(1R,2E,4R)-4-ethyl-1-methyl-5-methylidenehept-2-en-1-yl]-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol (non-preferred name)
• 26-Methylstigmasta-5,22,25(27)-trien-3-ol
• 27-Norstigmasta-5,22,25-trien-3-ol, 25-ethyl-, (3beta,22E)-
• Anoectosterol
• 159934-00-6

• Inchi： 1S/C30H48O/c1-7-20(3)22(8-2)10-9-21(4)26-13-14-27-25-12-11-23-19-24(31)15-17-29(23,5)28(25)16-18-30(26,27)6/h9-11,21-22,24-28,31H,3,7-8,12-19H2,1-2,4-6H3/b10-9+/t21-,22-,24+,25+,26-,27+,28+,29+,30-/m1/s1
• InChI Key： SFQXJRUERXRORW-LVVYUBKHSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C(=C)CC)CC)C)CC[C@H]21

Computed Properties

• Exact Mass: 424.370516150g/mol
• Monoisotopic Mass: 424.370516150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives